4-Cyano-3-fluorophenoxyacetic acid

• IUPAC Name: 2-(4-cyano-3-fluorophenoxy)acetic acid
• InChI: InChI=1S/C9H6FNO3/c10-8-3-7(14-5-9(12)13)2-1-6(8)4-11/h1-3H,5H2,(H,12,13)
• InChI Key: VRJLOBMJAAAJSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCC(=O)O)F)C#N
• Molecular Formula: C9H6FNO3
• DSSTOX Substance ID: DTXSID90626910
• Molecular Weight: 195.15 g/mol
• CAS No.: 401478-77-1

Description

4-Cyano-3-fluorophenoxyacetic acid is a useful research compound. Its molecular formula is C9H6FNO3 and its molecular weight is 195.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Photodegradation and Environmental Interactions

Direct and Indirect Photolysis of Cyhalofop in Aqueous Systems
The study delves into the photodegradation of cyhalofop-butyl and its primary metabolite in water under various irradiation wavelengths. The degradation process is accelerated by UV irradiation and the presence of photocatalysts like titanium dioxide and zinc oxide. This research provides insight into the environmental behavior and fate of herbicides related to 4-Cyano-3-fluorophenoxyacetic acid in aquatic systems (Pinna & Pusino, 2011).

Hydrolysis and Adsorption on Soil Colloids
This study investigates the stability and behavior of cyhalofop-butyl, related to this compound, in various pH conditions and its interaction with soil components. It reveals the herbicide's degradation pathways and adsorption mechanisms, contributing to our understanding of its environmental transport and transformation (Pinna et al., 2008).

Synthetic Applications and Method Development

New Synthesis Technique
The paper reviews a new synthesis technique for an important intermediate of phenoxypropionate herbicide, highlighting the use of specific starting materials and characterizing the chemical structure. This contributes to improving the production processes and yields of compounds related to this compound (Yuan-yuan, 2009).

Synthesis and Characterization of Esters
This work presents the synthesis and characterization of novel esters derived from 3-fluoro-4-cyanophenol, indicating advancements in the field of synthetic chemistry and providing new compounds with potential applications in various industries (Shi-tao, 2013).

Biological and Agricultural Applications

Induction of Defense in Cereals
The paper discusses how 4-fluorophenoxyacetic acid, closely related to this compound, can be used as a plant strengthener in agriculture. It enhances resistance in crops like rice, wheat, and barley against sap-sucking insects, increasing crop yields. This research opens avenues for developing sustainable pest control methods (Wanwan Wang et al., 2020).

Analytical and Sensory Applications

Aggregation-induced Emission Nanofiber as Dual Sensor
This study introduces a novel sensor made from cyano-substituted vinylacridine derivatives, capable of detecting aromatic amine and acid vapors. This sensor, owing to its low detection limits and quick response times, has significant potential in environmental monitoring and safety applications (Xue et al., 2017).

Synthesis routes and methods

Procedure details

The mixture of 2-fluoro-4-hydroxybenzonitrile (274 mg, 2.1 mmol), potassium carbonate (910 mg, 6.6 mmol), ethyl bromoacetate (500 mg, 3.0 mmol) and acetone (25 ml) was refluxed for 6 h. After cooling, the mixture was filtered to remove potassium carbonate. The filtrate was concentrated under reduced pressure. To this residue, 10 ml of dioxane and 14 ml 5% sodium hydroxide solution were added. After the mixture was stirred at room temperature overnight, it was acidified with concentrated hydrochloric acid to pH 1, and then extracted three times with ethyl acetate (20 ml each). Organic phases were combined, washed with water and brine, dried over magnesium sulfate, filtered, and then evaporated in vacuo. The residue was recrystallized from ethanol and petroleum ether to give 268 mg 4-cyano-3-fluorophenoxyacetic acid as white crystals, mp 150-152° C.